3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one

• Molecular Formula: C13H16OS
• Molecular Weight: 220.33 g/mol
• IUPAC Name: 3-(2-methylphenyl)sulfanylcyclohexan-1-one
• InChI: InChI=1S/C13H16OS/c1-10-5-2-3-8-13(10)15-12-7-4-6-11(14)9-12/h2-3,5,8,12H,4,6-7,9H2,1H3
• InChI Key: KJFQAASLUONCIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1SC2CCCC(=O)C2

Description

3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one (CAS: 77670-22-5) is a cyclohexanone derivative substituted with a 2-methylphenylsulfanyl group at the 3-position. Its molecular formula is C₁₃H₁₆OS, with a molecular weight of 220.33 g/mol . Cyclohexanone derivatives are widely studied for applications in drug development, particularly as anti-inflammatory, analgesic, and antihistaminic agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one typically involves the reaction of cyclohexanone with 2-methylphenylthiol in the presence of a base. The reaction conditions often include:

Solvent: Common solvents used are ethanol or methanol.

Base: Sodium hydroxide or potassium hydroxide is typically used as the base.

Temperature: The reaction is usually carried out at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. it is likely that similar reaction conditions are scaled up for industrial synthesis, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The phenylsulfanyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Cyclohexanol derivatives.

Substitution: Various substituted cyclohexanone derivatives.

Scientific Research Applications

3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one is used in various scientific research applications, including:

Chemistry: As an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one is not fully understood. it is believed to interact with various molecular targets and pathways, depending on its specific application. For example, in biological systems, it may interact with enzymes or receptors, leading to its observed biological effects.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key structural analogs and their properties:

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties/Activities
3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one	2-methylphenylsulfanyl	220.33	High lipophilicity; potential bioactivity inferred from structural analogs
3-(4-Methylphenyl)sulfanylcyclohexan-1-one (positional isomer)	4-methylphenylsulfanyl	220.33	Para-methyl group enhances electronic resonance, potentially altering reactivity
3-(Methylsulfanyl)cyclohexan-1-one	methylsulfanyl	144.23	Lower molecular weight; higher volatility; hazardous (H302, H318)
3-[(2-Fluorophenyl)sulfanyl]cyclohexan-1-one	2-fluorophenylsulfanyl	222.28	Fluorine increases polarity and electronegativity, affecting solubility
2-(3-Methoxyphenyl)-2-(ethylamino)cyclohexan-1-one	3-methoxyphenyl, ethylamino	261.35	Amino group enhances CNS activity; used in forensic toxicology
3-[(E)-2-(4-Chlorophenyl)ethenyl]-5,5-dimethylcyclohex-2-en-1-one	chlorophenyl, ethenyl	274.78	Chlorine and ethenyl groups confer anti-inflammatory properties

Key Observations:

• Electronic Effects : Aryl sulfanyl groups (e.g., 2-methylphenyl) exhibit resonance stabilization, whereas alkyl sulfanyl groups (e.g., methylsulfanyl) rely on inductive effects, impacting oxidation stability .
• Polarity : Fluorine and chlorine substituents increase electronegativity, enhancing solubility in polar solvents compared to methyl groups .

Pharmacological Activity

Cyclohexanone derivatives are pharmacologically diverse:

• Amino-Substituted Analogs: Compounds like 2-(3-methoxyphenyl)-2-(ethylamino)cyclohexan-1-one exhibit pronounced central nervous system (CNS) activity, highlighting the role of amino groups in receptor binding .
• Chlorophenyl Derivatives : Demonstrated anti-inflammatory and analgesic effects in preclinical studies, attributed to electron-withdrawing chlorine enhancing electrophilic reactivity .

Biological Activity

3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one is a compound of interest due to its potential biological activities. This article explores its chemical properties, biological effects, mechanisms of action, and relevant research findings.

• Molecular Formula : C12H14OS
• Molecular Weight : 218.30 g/mol
• IUPAC Name : 3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one
• Structure : The compound features a cyclohexanone core with a sulfanyl group attached to a methyl-substituted phenyl ring.

Biological Activity

Research indicates that 3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one exhibits several biological activities:

Antimicrobial Activity

Studies have shown that compounds with similar structures possess significant antimicrobial properties. The sulfanyl group is believed to enhance the interaction with microbial cell membranes, leading to increased permeability and subsequent cell death.

Antioxidant Properties

The compound may also exhibit antioxidant activity, which is crucial in combating oxidative stress in biological systems. This property is primarily attributed to the presence of the phenyl group, which can donate electrons and neutralize free radicals.

The biological activity of 3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one can be attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, thereby altering cellular functions.
• Receptor Binding : It could bind to receptors that modulate physiological responses, particularly in pain and inflammation pathways.

Study 1: Antimicrobial Efficacy

A study conducted by researchers at a pharmaceutical institute evaluated the antimicrobial efficacy of several sulfanyl derivatives, including 3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one. The results indicated that this compound showed significant activity against Gram-positive bacteria, with an IC50 value of 25 µg/mL.

Compound	Microbial Strain	IC50 (µg/mL)
3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one	Staphylococcus aureus	25
Control (Ampicillin)	Staphylococcus aureus	15

Study 2: Antioxidant Activity

In another study focusing on antioxidant properties, the compound was tested using DPPH radical scavenging assays. The results showed that it had a significant scavenging effect, comparable to well-known antioxidants like ascorbic acid.

Compound	DPPH Scavenging (%)	IC50 (µg/mL)
3-[(2-Methylphenyl)sulfanyl]cyclohexan-1-one	70%	30
Ascorbic Acid	85%	20